![molecular formula C23H18ClN3O4S B3606582 4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole](/img/structure/B3606582.png)
4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole
Overview
Description
4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole, also known as CBN-Indazole, is a synthetic compound that belongs to the class of indazole derivatives. This compound has been studied for its potential use in scientific research due to its unique chemical structure and potential biological effects.
Mechanism of Action
The exact mechanism of action of 4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole is not fully understood. However, it has been suggested that this compound may act on various molecular targets in the body, including the cannabinoid receptors, opioid receptors, and TRPV1 receptors. These receptors are involved in pain perception, inflammation, and other physiological processes.
Biochemical and Physiological Effects:
4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole has been shown to have several biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been shown to have anti-cancer effects in cell culture and animal models of cancer. Additionally, 4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole has been shown to have neuroprotective effects in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole in lab experiments include its unique chemical structure, potential biological effects, and availability for synthesis. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of 4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole. One potential direction is to further investigate its potential use as an analgesic and anti-inflammatory agent. Another direction is to study its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound.
Scientific Research Applications
4-[(4-chlorobenzyl)thio]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-1H-indazole has been studied for its potential use in scientific research, particularly in the field of pharmacology. This compound has been shown to have potential as an analgesic, anti-inflammatory, and anti-cancer agent. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
4-[(4-chlorophenyl)methylsulfanyl]-3-(1,3-dioxolan-2-yl)-6-nitro-1-phenylindazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClN3O4S/c24-16-8-6-15(7-9-16)14-32-20-13-18(27(28)29)12-19-21(20)22(23-30-10-11-31-23)25-26(19)17-4-2-1-3-5-17/h1-9,12-13,23H,10-11,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWTXKMMHCIMRHB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(O1)C2=NN(C3=C2C(=CC(=C3)[N+](=O)[O-])SCC4=CC=C(C=C4)Cl)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClN3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.